Cas no 1152092-57-3 (Clavatadine D)

• Product Name: Clavatadine D
• CAS No: 1152092-57-3
• MF: C₁₅H₁₉Br₂N₅O₃
• MW: 477.151061296463
• CID: 6667311
• Update Time: 2024-03-02

Clavatadine D Chemical and Physical Properties

Names and Identifiers

• clavatadine D
• Clavatadine D

• Inchi： 1S/C15H19Br2N5O3/c16-9-6-15(7-10(17)12(9)23)8-11(22-25-15)13(24)20-4-2-1-3-5-21-14(18)19/h6-7H,1-5,8H2,(H,20,24)(H4,18,19,21)
• InChI Key： OTXDUXAJSDNSCU-UHFFFAOYSA-N
• SMILES： NC(NCCCCCNC(C1CC2(C=C(Br)C(=O)C(Br)=C2)ON=1)=O)=N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• XLogP3: 2.241

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines